Cadmium oxide

Specification

• Description: Cadmium oxide (CdO) is a semiconducting material with high conductivity which isoptically transparent in the electromagnetic spectra. It has a direct bandgap of 2.28 eV and can form a single crystal material by metal organic vapor phase epitaxy (MOVPE) growth.; Cadmium oxide appears as brown crystals or brown amorphous powder. Used as an electroplating chemical and in the manufacture of cadmium electrodes. Is a component of silver alloys, phosphors, semiconductors, glass and ceramic glazes. Formerly used by veterinarians to kill worms and parasites. (EPA, 1998)
• CAS No.: 1306-19-0
• Molecular Formula: CdO
• Molecular Weight: 128.41 g/mol
• IUPAC Name: oxocadmium
• Standard InChI: InChI=1S/Cd.O
• Standard InChI Key: CXKCTMHTOKXKQT-UHFFFAOYSA-N
• Impurities: Cadmium oxide, powder reagent grade has the following impurities: chloride: 0.002%; nitrate (NO3); 0.01%; sulfate (SO4); 0.20%; copper: 0.005%; iron: 0.002%; lead: 0.01%.; Cadmium oxide ... impurities (%): Cl, 0.002; NO3, 0.01; SO4, 0.20; Cu, 0.005; Fe, 0.002; and Pb, 0.01.
• SMILES: O=[Cd]
• Canonical SMILES: [O-2].[Cd+2]
• Boiling Point: 2838 °F at 760 mm Hg (sublimes) (NTP, 1992); 1559 °C (sublimes); 2838°F (sublimes); Decomposes
• Colorform: Brown cubic crystals; Dark-brown, infusible powder or cubic crystals; ... Yellow-brown, finely divided particulate dispersed in air. /fume/; Colorless, amorphous powder (form 1)
• Melting Point: Greater than 2732° F (EPA, 1998); 2599°F